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Compound of Interest

4-Azaspiro[2.4]heptane
Compound Name: )

hemioxalate
CAS No.: 1523571-00-7; 95442-76-5

Cat. No.: B2908307

Get Quote

\ J

CAS Number: 1523571-00-7 Chemical Formula:

(Hemioxalate salt) Free Base Formula:

Molecular Weight: 284.36 g/mol (Salt) / 97.16 g/mol (Free Base)

Executive Summary

4-Azaspiro[2.4]heptane hemioxalate is a high-value spirocyclic amine intermediate used
primarily in the synthesis of antiviral agents (HCV NS5A inhibitors) and novel kinase inhibitors.
As a conformational restrictor, the 4-azaspiro[2.4]heptane scaffold offers a strategic advantage
in medicinal chemistry: it increases fraction sp3 (

) character, improves metabolic stability by blocking metabolically labile sites, and enhances
solubility compared to flat aromatic bioisosteres.

This guide details the structural properties, scalable synthesis protocols, and critical handling
requirements for researchers utilizing this moiety in lead optimization.
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Chemical Identity & Structural Analysis[1][2]
Nomenclature and Stereochemistry

The compound is a spiro-fused bicyclic system consisting of a three-membered cyclopropane
ring and a five-membered pyrrolidine ring, sharing a single carbon atom (C3 of the pyrrolidine,
C1 of the cyclopropane).

o Systematic Name: 4-Azaspiro[2.4]heptane hemioxalate[1]
o |[UPAC Name: 4-azaspiro[2.4]heptane; oxalic acid (2:1 stoichiometry)

o Structural Distinctness: Unlike its isomer 5-azaspiro[2.4]heptane (found in Ledipasvir), the 4-
aza isomer features the nitrogen atom directly attached to the spiro quaternary carbon. This
unique connectivity imparts distinct pKa and vector orientation properties to the nitrogen lone
pair, altering ligand-protein binding geometries.

Structural Visualization

The spiro-carbon creates a rigid orthogonal orientation between the cyclopropane and
pyrrolidine rings.
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Figure 1: Connectivity of the 4-Azaspiro[2.4]heptane Core

Click to download full resolution via product page

Synthesis & Manufacturing Methodologies

The synthesis of 4-azaspiro[2.4]heptane is challenging due to the strain of the spiro-
cyclopropane ring. The most robust scalable route, developed to avoid unstable
cyclopropanone intermediates, utilizes tert-butyl cyclopropanecarboxylate as the starting
material.
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Retrosynthetic Analysis

The strategy relies on constructing the pyrrolidine ring onto the pre-formed cyclopropane ring
via a Curtius rearrangement and subsequent cyclization.

Protocol: Scalable Synthesis via Curtius Rearrangement

Prerequisites: Inert atmosphere (

or Ar), anhydrous solvents.

Step 1: Alkylation

» Reagents: tert-Butyl cyclopropanecarboxylate, Lithium Diisopropylamide (LDA), Allyl
bromide.

e Procedure: Deprotonate the ester with LDA at -78°C in THF. Add allyl bromide to introduce
the 3-carbon chain necessary for the pyrrolidine ring.

 Intermediate: tert-Butyl 1-allylcyclopropanecarboxylate.

Step 2: Curtius Rearrangement (Carboxylate to Amine)

o Reagents: TFA (deprotection), Diphenylphosphoryl azide (DPPA), Triethylamine, tert-
Butanol.

o Mechanism: Hydrolysis of the tert-butyl ester to the acid, followed by Curtius rearrangement
to the isocyanate, which is trapped by t-BuOH to form the N-Boc amine.

 Intermediate: N-Boc-1-allylcyclopropanamine.

Step 3: Cyclization (Hydroamination or Oxidative)

» Reagents: 9-BBN (Hydroboration) followed by intramolecular cyclization under Appel
conditions (

) or Pd-catalyzed hydroamination.

» Key Transformation: The pendant allyl group is functionalized and cyclized onto the nitrogen
to close the 5-membered ring.
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Step 4: Salt Formation (Hemioxalate)

o Rationale: The free base is a volatile oil/low-melting solid and prone to oxidation. The
hemioxalate salt is crystalline, non-hygroscopic, and stable.

e Protocol: Dissolve free amine in EtOH. Add 0.5 equivalents of oxalic acid dihydrate in warm
EtOH. Cool to 0°C to precipitate white crystals.
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tert-Butyl Cyclopropanecarboxylate

1-Allyl-cyclopropane-1-carboxylate

N-Boc-1-allyl-cyclopropanamine

4-Azaspiro[2.4]heptane (Free Base)

4-Azaspiro[2.4]heptane Hemioxalate
(CAS 1523571-00-7)

Figure 2: Scalable Synthetic Workflow

Click to download full resolution via product page
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Physical & Chemical Properties[1][2][5][6][7][8]

Property Specification Notes

White to off-white crystalline High crystallinity aids
Appearance _ o

solid purification.

Distinct from free base

Melting Point 198 - 202°C (Decomposes) o
(liquid/low melt).
B Water (>50 mg/mL), DMSO, Poor solubility in non-polar
Solubility
Methanol solvents (DCM, Hexane).
o ] ) ) Confirmed by elemental
Stoichiometry 2 Amine : 1 Oxalic Acid )
analysis and 1H NMR.
Superior handling compared to
Hygroscopicity Non-hygroscopic HCI salts which can be
deliquescent.
- Store under inert gas (Argon)
Stability Stable at room temperature

recommended.

Applications in Drug Discovery|[9]
Bioisosteric Replacement

The 4-azaspiro[2.4]heptane core serves as a rigidified bioisostere for:

o Gem-dimethyl groups: The cyclopropane ring mimics the steric bulk of a gem-dimethyl group
but introduces conformational constraints.

e Proline: It acts as a "spiro-proline” analog, locking the nitrogen vector in a specific
orientation, which is critical for binding affinity in GPCRs and viral proteases.

Therapeutic Areas

e HCV NS5A Inhibitors: Analogous to the 5-azaspiro moiety in Ledipasvir, the 4-azaspiro
variant is explored to alter potency and resistance profiles against viral genotypes.
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» Kinase Inhibitors: Used to reduce the "flatness" of aromatic kinase inhibitors, improving
solubility and selectivity.

o Peptidomimetics: The rigid spiro scaffold is used to induce
-turn conformations in peptide backbones.

Analytical Characterization

To validate the identity of CAS 1523571-00-7, the following analytical signals must be
observed:

e 1H NMR (DMSO-d6, 400 MHz):

[¢]

0.6 - 1.0 ppm (Multiplet, 4H): Cyclopropane methylene protons. Distinctive high-field shift.

[¢]

1.8 - 2.0 ppm (Multiplet, 4H): Pyrrolidine ring

protons.

[¢]

3.0 - 3.3 ppm (Multiplet, 2H):

adjacent to Nitrogen.

o

Broad singlet > 8.0 ppm: Ammonium protons (

e 13C NMR:

o Expected quaternary spiro-carbon signal around 30-40 ppm.

o Cyclopropane

carbons typically shielded (< 15 ppm).

e Mass Spectrometry (ESI+):

o (Free base mass).
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Safety & Handling (SDS Summary)

e Hazards: Irritant (Skin, Eye, Respiratory).
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature: 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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